Cas no 69967-27-7 (1-(2-phenylsulfanylethyl)piperidine;hydrochloride)
69967-27-7 structure
Product Name:1-(2-phenylsulfanylethyl)piperidine;hydrochloride
CAS No:69967-27-7
MF:C13H20ClNS
MW:257.822601318359
CID:974469
PubChem ID:21317512
Update Time:2025-04-19
1-(2-phenylsulfanylethyl)piperidine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-phenylsulfanylethyl)piperidine,hydrochloride
- 1-(2-phenylsulfanylethyl)piperidine
- hydrochloride
- NSC510102
- NSC-510102
- SCHEMBL11537843
- 1-[2-(Phenylsulfanyl)ethyl]piperidine--hydrogen chloride (1/1)
- DTXSID40612287
- 69967-27-7
- 1-(2-phenylsulfanylethyl)piperidine;hydrochloride
-
- Inchi: 1S/C13H19NS.ClH/c1-3-7-13(8-4-1)15-12-11-14-9-5-2-6-10-14;/h1,3-4,7-8H,2,5-6,9-12H2;1H
- InChI Key: RPRQUEHNZQWQHD-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC=CC=1)CCN1CCCCC1
Computed Properties
- Exact Mass: 221.12397
- Monoisotopic Mass: 257.1004985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
- LogP: 4.00450
1-(2-phenylsulfanylethyl)piperidine;hydrochloride Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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